- Simple Solvent-Free Strategy for Synthesizing Covalent Adaptable Networks from Commodity Vinyl MonomersMacromolecules (Washington, 2021, 54(9), 4081-4088,
Cas no 2640140-27-6 (2-[[[[[2-(Hydroxyimino)-1-methylpropylidene]amino]oxy]carbonyl]amino]ethyl 2-methyl-2-propenoate)
2640140-27-6 structure
2-[[[[[2-(Hydroxyimino)-1-methylpropylidene]amino]oxy]carbonyl]amino]ethyl 2-methyl-2-propenoate
2640140-27-6
C11H17N3O5
271.269782781601
5672485
2-[[[[[2-(Hydroxyimino)-1-methylpropylidene]amino]oxy]carbonyl]amino]ethyl 2-methyl-2-propenoate Properties
Names and Identifiers
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- 2-[[[[[2-(Hydroxyimino)-1-methylpropylidene]amino]oxy]carbonyl]amino]ethyl 2-methyl-2-propenoate
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- ZMPVYIBEGDBKBF-UHFFFAOYSA-N
- 1S/C11H17N3O5/c1-7(2)10(15)18-6-5-12-11(16)19-14-9(4)8(3)13-17/h17H,1,5-6H2,2-4H3,(H,12,16)
- C(OCCNC(ON=C(C)C(=NO)C)=O)(=O)C(C)=C
Experimental Properties
- 10.64±0.10(Predicted)
- 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
2-[[[[[2-(Hydroxyimino)-1-methylpropylidene]amino]oxy]carbonyl]amino]ethyl 2-methyl-2-propenoate Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 80 °C
Reference
2-[[[[[2-(Hydroxyimino)-1-methylpropylidene]amino]oxy]carbonyl]amino]ethyl 2-methyl-2-propenoate Raw materials
- N-cyclohexylidenehydroxylamine
- 1,1′-(7,8-Dimethyl-4,11-dioxo-5,10-dioxa-3,6,9,12-tetraazatetradeca-6,8-diene-1,14-diyl) bis(2-methyl-2-propenoate)
2-[[[[[2-(Hydroxyimino)-1-methylpropylidene]amino]oxy]carbonyl]amino]ethyl 2-methyl-2-propenoate Preparation Products
2-[[[[[2-(Hydroxyimino)-1-methylpropylidene]amino]oxy]carbonyl]amino]ethyl 2-methyl-2-propenoate Related Literature
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Robert A. Evarestov,Alexander Platonenko,Denis Gryaznov,Yuri F. Zhukovskii Phys. Chem. Chem. Phys., 2017,19, 25245-25251
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Fan Yang,Wei Song,Chonglei Zhang,Changjun Min,Hui Fang,Luping Du,Peng Wu,Wei Zheng,Changhui Li,Siwei Zhu,Xiaocong Yuan Nanoscale, 2018,10, 8606-8614
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P. F. Marques,J. C. Belchior,J. P. Braga Phys. Chem. Chem. Phys., 2001,3, 5521-5527
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Thorsten Gehrmann,Matthias Kruck,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2012,48, 2397-2399
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Kaleem-ur-Rahman Naveed,Li Wang,Haojie Yu,Raja Summe Ullah,Muhammad Haroon,Shah Fahad,Jiyang Li,Tarig Elshaarani,Rizwan Ullah Khan,Ahsan Nazir Polym. Chem., 2018,9, 3306-3335
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Sertan Sukas,Erik Schreuder,Bjorn de Wagenaar,Joost Swennenhuis,Albert van den Berg,Leon Terstappen,Séverine Le Gac Lab Chip, 2014,14, 1821-1825
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Islam J. A. Hamdan,Luis Manuel Sanchez-Siles,Esther Matencio,José D. Bermúdez,Guadalupe Garcia-Llatas,María Jesús Lagarda Food Funct., 2018,9, 6566-6576
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Saara Kaski,Heikki Häkkänen,Jouko Korppi-Tommola J. Anal. At. Spectrom., 2004,19, 474-478
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